2-{2-[(cyclopentylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-[(2-methoxyphenyl)methyl]acetamide

• IUPAC Name: 2-[2-(cyclopentylcarbamoylamino)-1,3-thiazol-4-yl]-N-[(2-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C19H24N4O3S/c1-26-16-9-5-2-6-13(16)11-20-17(24)10-15-12-27-19(22-15)23-18(25)21-14-7-3-4-8-14/h2,5-6,9,12,14H,3-4,7-8,10-11H2,1H3,(H,20,24)(H2,21,22,23,25)
• InChI Key: NPGRLUZVYBBZHS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)CC2=CSC(=N2)NC(=O)NC3CCCC3
• Molecular Formula: C19H24N4O3S
• Molecular Weight: 388.5 g/mol
• CAS No.: 921876-07-5

Description

2-{2-[(cyclopentylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-[(2-methoxyphenyl)methyl]acetamide is a useful research compound. Its molecular formula is C19H24N4O3S and its molecular weight is 388.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 388.15691181 g/mol and the complexity rating of the compound is 501. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

Target of Action

It is known that 2-aminothiazole derivatives, which this compound is a part of, have shown potent and selective nanomolar inhibitory activity against a wide range of human cancerous cell lines such as breast, leukemia, lung, colon, cns, melanoma, ovarian, renal, and prostate .

Mode of Action

2-aminothiazole derivatives are known to interact with their targets in a way that inhibits the growth of various cancerous cell lines . The specific interactions and resulting changes caused by this compound would need further investigation.

Biochemical Pathways

Given the broad spectrum of pharmacological activities exhibited by 2-aminothiazole derivatives , it can be inferred that multiple pathways could be affected. These could potentially include pathways related to cell growth and proliferation, particularly in cancerous cells.

Result of Action

Given its potential inhibitory activity against various cancerous cell lines , it can be inferred that the compound may induce cell death or inhibit cell proliferation in these lines.

Action Environment

The influence of environmental factors on this compound’s action, efficacy, and stability is not clearly defined in the available literature Factors such as pH, temperature, and presence of other compounds could potentially influence its action

This compound represents a promising area of research in the field of anticancer drug discovery .